Cas no 691364-49-5 (Ethyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate
• CAS No: 691364-49-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 820281
• PubChem ID: 139291438
• Update Time: 2024-10-28

Ethyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• CaseinPhosphopeptides
• Casein calcium oeotide
• Ethyl 4-(aminomethyl)bicyclo[2.2.2]octane-1-carboxylate
• Casein phosphopeptide
• Tetratetraconta-4,17,21,27,40-pentaen-1,12,15,43-tetrayne-3,6,11,14,42-pentol
• DB-086176
• G72765
• 2376271-49-5
• 691364-49-5

• Inchi： 1S/C12H21NO2/c1-2-15-10(14)12-6-3-11(9-13,4-7-12)5-8-12/h2-9,13H2,1H3
• InChI Key： JXFTXLWNHHCISJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C12CCC(CN)(CC1)CC2)=O

Computed Properties

• Exact Mass: 672.47537514g/mol
• Monoisotopic Mass: 672.47537514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 5
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3